Cas no 853574-40-0 (5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol)

5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol is a sulfur-containing heterocyclic compound featuring a pyridine core functionalized with a 4-methylpiperazine sulfonyl group and a thiol moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sulfonyl group enhances solubility and stability, while the thiol functionality allows for further derivatization via nucleophilic substitution or metal coordination. Its piperazine moiety contributes to improved bioavailability in drug design. The compound is particularly useful in the development of kinase inhibitors and antimicrobial agents due to its ability to interact with biological targets. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.

5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol structure

853574-40-0 structure

Product Name:5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol

CAS No:853574-40-0

MF:C₁₀H₁₅N₃O₂S₂

MW:273.374999284744

MDL:MFCD06655719

CID:3108213

PubChem ID:4962291

Update Time:2025-05-28

5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

- 5-[(4-methylpiperazin-1-yl)sulfonyl]pyridine-2-thiol
- Z89267040
- 5-(4-methylpiperazin-1-yl)sulfonyl-1H-pyridine-2-thione
- SR-01000069018-1
- SR-01000069018
- DJB57440
- 853574-40-0
- AKOS022225590
- EN300-13201
- 5-(4-methylpiperazin-1-ylsulfonyl)-1H-pyridine-2-thione
- 5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol
- MDL： MFCD06655719
- Inchi： 1S/C10H15N3O2S2/c1-12-4-6-13(7-5-12)17(14,15)9-2-3-10(16)11-8-9/h2-3,8H,4-7H2,1H3,(H,11,16)
- InChI Key： YTWZQZFAIKAHFG-UHFFFAOYSA-N
- SMILES： S(C1C=CC(NC=1)=S)(N1CCN(C)CC1)(=O)=O

Computed Properties

Exact Mass: 273.06056908Da
Monoisotopic Mass: 273.06056908Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 93.1Å²

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TRC	M679125-25mg	5-[(4-Methylpiperazin-1-yl)sulfonyl]pyridine-2-thiol	853574-40-0		25mg	$ 50.00	2022-06-03
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Enamine	EN300-34365-0.05g	5-[(4-methylpiperazin-1-yl)sulfonyl]pyridine-2-thiol	853574-40-0	97%	0.05g	$66.0	2023-02-13
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Enamine	EN300-34365-0.25g	5-[(4-methylpiperazin-1-yl)sulfonyl]pyridine-2-thiol	853574-40-0	97%	0.25g	$142.0	2023-02-13
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Enamine	EN300-34365-1.0g	5-[(4-methylpiperazin-1-yl)sulfonyl]pyridine-2-thiol	853574-40-0	97%	1.0g	$371.0	2023-02-13
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